Cas no 2229649-69-6 (2-(pent-1-en-1-yl)azetidine)

• Product Name: 2-(pent-1-en-1-yl)azetidine
• CAS No: 2229649-69-6
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 6198369
• PubChem ID: 165629362
• Update Time: 2025-06-07

2-(pent-1-en-1-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(pent-1-en-1-yl)azetidine
• 2229649-69-6
• EN300-1789388

• Inchi： 1S/C8H15N/c1-2-3-4-5-8-6-7-9-8/h4-5,8-9H,2-3,6-7H2,1H3/b5-4+
• InChI Key： BLDIGMKLJLAFEK-SNAWJCMRSA-N
• SMILES： N1CCC1/C=C/CCC

Computed Properties

• Exact Mass: 125.120449483g/mol
• Monoisotopic Mass: 125.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 12Ų

Additional information on 2-(pent-1-en-1-yl)azetidine

Exploring the Unique Properties and Applications of 2-(pent-1-en-1-yl)azetidine (CAS No. 2229649-69-6)

In the ever-evolving landscape of organic chemistry, 2-(pent-1-en-1-yl)azetidine (CAS No. 2229649-69-6) has emerged as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic amine, characterized by its azetidine ring and pentenyl side chain, offers a versatile platform for synthetic modifications and biological studies. Researchers are increasingly focusing on its role in medicinal chemistry, material science, and catalysis, making it a hot topic in both academic and industrial settings.

The structural uniqueness of 2-(pent-1-en-1-yl)azetidine lies in its four-membered azetidine ring, which is known for its ring strain and reactivity. This feature, combined with the unsaturated pentenyl group, allows for diverse chemical transformations, including cycloadditions and cross-coupling reactions. Recent studies have highlighted its potential as a building block for designing novel pharmaceutical intermediates, particularly in the development of central nervous system (CNS) therapeutics. The compound's ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs), has sparked interest in its drug discovery applications.

From a synthetic chemistry perspective, CAS No. 2229649-69-6 is valued for its role in stereoselective synthesis. The azetidine scaffold is often employed to introduce conformational constraints in molecules, enhancing their binding affinity and selectivity. This property is particularly relevant in the design of enzyme inhibitors and ligands for biological targets. Moreover, the compound's alkene functionality provides an opportunity for further derivatization, enabling the creation of libraries of structurally diverse compounds for high-throughput screening.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 2-(pent-1-en-1-yl)azetidine. Techniques such as microwave-assisted synthesis and flow chemistry are being investigated to optimize yield and reduce environmental impact. These advancements align with the growing demand for eco-friendly synthetic routes in the chemical industry. Additionally, the compound's potential as a ligand in catalysis is being studied, with preliminary results suggesting its utility in asymmetric hydrogenation reactions.

The commercial availability of 2-(pent-1-en-1-yl)azetidine (CAS No. 2229649-69-6) has also made it accessible to researchers worldwide, facilitating its incorporation into various R&D projects. Suppliers often highlight its high purity and stability, which are critical for reproducible experimental outcomes. As the demand for specialty chemicals grows, this compound is expected to play a pivotal role in the development of next-generation functional materials and bioactive molecules.

Looking ahead, the exploration of 2-(pent-1-en-1-yl)azetidine is likely to expand into new frontiers, such as computational chemistry and machine learning-assisted drug design. Its molecular properties make it an excellent candidate for in silico modeling, enabling researchers to predict its behavior in complex biological systems. Furthermore, the integration of AI-driven synthesis planning could unlock novel applications for this compound, solidifying its position as a valuable asset in modern chemistry.